Cas no 1549522-72-6 (2-cyclopentyl-2-ethoxyacetic acid)

• Product Name: 2-cyclopentyl-2-ethoxyacetic acid
• CAS No: 1549522-72-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD26021811
• CID: 4605461
• PubChem ID: 83223506
• Update Time: 2025-11-02

2-cyclopentyl-2-ethoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-2-ethoxyacetic Acid
• 2-cyclopentyl-2-ethoxyacetic acid

• MDL： MFCD26021811
• Inchi： 1S/C9H16O3/c1-2-12-8(9(10)11)7-5-3-4-6-7/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： YDFIWJFDKIVAOJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1CCCC1)OCC

Additional information on 2-cyclopentyl-2-ethoxyacetic acid

Exploring the Versatile Applications of 2-Cyclopentyl-2-Ethoxyacetic Acid (CAS No. 1549522-72-6) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 2-cyclopentyl-2-ethoxyacetic acid (CAS 1549522-72-6) has emerged as a compound of significant interest for researchers and industrial applications alike. This unique carboxylic acid derivative combines a cyclopentyl ring with an ethoxyacetic acid moiety, creating a molecular structure that offers remarkable versatility in synthetic chemistry. The growing demand for specialized organic intermediates in pharmaceutical development and material science has brought compounds like 2-cyclopentyl-2-ethoxyacetic acid into focus, particularly as researchers seek novel building blocks for drug discovery and functional materials.

The molecular structure of 2-cyclopentyl-2-ethoxyacetic acid features several interesting characteristics that contribute to its utility. The cyclopentyl group provides a degree of lipophilicity and conformational restriction, while the ethoxyacetic acid portion offers both hydrogen bonding capacity and potential for further derivatization. This combination makes 1549522-72-6 particularly valuable in the design of bioactive molecules, where such balanced properties are often sought after. Current research trends in fragment-based drug discovery have increased attention on similar compounds that can serve as versatile scaffolds for medicinal chemistry programs.

One of the most prominent applications of 2-cyclopentyl-2-ethoxyacetic acid lies in pharmaceutical intermediate synthesis. The compound serves as a crucial building block in the preparation of various therapeutic agents, particularly those targeting neurological and metabolic disorders. Recent studies have explored its use in developing modulators of G-protein coupled receptors (GPCRs), a hot topic in drug discovery due to their importance in cellular signaling pathways. The ability of 1549522-72-6 to introduce both hydrophobic and polar elements into molecular structures makes it particularly valuable in this context.

Beyond pharmaceutical applications, 2-cyclopentyl-2-ethoxyacetic acid finds use in specialty chemical formulations. Its unique structural features make it suitable for creating customized ligands in catalytic systems, particularly in asymmetric synthesis where chiral environments are required. The growing field of green chemistry has also shown interest in derivatives of 1549522-72-6 as potential biodegradable chelating agents, aligning with current environmental concerns and regulatory trends favoring sustainable chemical solutions.

The synthesis and handling of 2-cyclopentyl-2-ethoxyacetic acid require specialized knowledge in organic chemistry techniques. Modern synthetic approaches often employ catalytic methods to introduce the cyclopentyl group efficiently, reflecting the broader industry shift toward atom-economical processes. Analytical characterization typically involves advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the structure and purity of 1549522-72-6, especially when intended for high-value applications like pharmaceutical intermediates.

Market dynamics for 2-cyclopentyl-2-ethoxyacetic acid reflect the compound's niche but growing importance. As research into targeted therapies expands, demand for specialized intermediates like 1549522-72-6 continues to rise. Suppliers catering to the fine chemical and pharmaceutical industries have noted increased inquiries about this compound, particularly from research institutions and drug development companies exploring novel chemical space. The compound's relatively stable nature under standard storage conditions contributes to its practicality in industrial settings.

Quality control aspects of 2-cyclopentyl-2-ethoxyacetic acid production are particularly crucial given its applications. Manufacturers typically provide detailed certificates of analysis that include parameters such as purity (often ≥98%), residual solvent content, and spectroscopic confirmation of structure. These specifications are especially important when the compound is used in regulated applications like pharmaceutical synthesis, where stringent quality standards apply. The development of robust analytical methods for 1549522-72-6 has been an area of active research, with HPLC and chiral separation techniques gaining prominence.

Future prospects for 2-cyclopentyl-2-ethoxyacetic acid appear promising as new applications continue to emerge. The compound's potential in materials science, particularly in the design of functional polymers and liquid crystals, is an area of growing exploration. Additionally, its use in agrochemical research as a building block for novel crop protection agents aligns with global needs for sustainable agriculture solutions. As synthetic methodologies advance and the demand for structurally diverse organic compounds increases, 1549522-72-6 is well-positioned to maintain its relevance in chemical research and industrial applications.

From a regulatory perspective, 2-cyclopentyl-2-ethoxyacetic acid currently falls into the category of general organic compounds without significant restrictions in most jurisdictions. However, users should always consult current local regulations when planning to work with this or any chemical substance. The compound's favorable safety profile and absence from controlled substance lists contribute to its accessibility for legitimate research and industrial purposes, while still requiring standard laboratory safety precautions typical for organic acids.

In conclusion, 2-cyclopentyl-2-ethoxyacetic acid (CAS 1549522-72-6) represents an excellent example of how specialized organic intermediates can enable advances across multiple scientific disciplines. Its balanced molecular properties, synthetic versatility, and growing range of applications make it a compound worth watching in the coming years. As research continues to uncover new uses for this and related structures, 1549522-72-6 will likely play an increasingly important role in addressing chemical challenges across pharmaceuticals, materials science, and beyond.